Cas no 1206675-27-5 (5-methylthiolane-2-carboxylic acid)

• Product Name: 5-methylthiolane-2-carboxylic acid
• CAS No: 1206675-27-5
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• CID: 4577234
• PubChem ID: 44558397
• Update Time: 2025-06-14

5-methylthiolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, tetrahydro-5-methyl-
• 5-methylthiolane-2-carboxylic acid

• Inchi： 1S/C6H10O2S/c1-4-2-3-5(9-4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)
• InChI Key： LGZJNCHQIKMJRA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C)CC1

Additional information on 5-methylthiolane-2-carboxylic acid

Recent Advances in the Study of 5-Methylthiolane-2-carboxylic Acid (CAS: 1206675-27-5) and Its Applications in Chemical Biology and Medicine

The compound 5-methylthiolane-2-carboxylic acid (CAS: 1206675-27-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery. Recent studies highlight its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

One of the key advancements in the study of 5-methylthiolane-2-carboxylic acid is its application in the design of small-molecule inhibitors targeting bacterial enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial dihydrofolate reductase (DHFR), an essential enzyme for microbial folate synthesis. The study utilized X-ray crystallography to elucidate the binding mode of these derivatives, revealing critical interactions with the enzyme's active site. These findings suggest that 5-methylthiolane-2-carboxylic acid derivatives could serve as promising leads for the development of new antibiotics, particularly against drug-resistant strains.

In addition to its antimicrobial potential, recent research has explored the use of 5-methylthiolane-2-carboxylic acid in cancer therapeutics. A preprint article from BioRxiv (2024) reported that this compound and its analogs exhibit selective cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies indicated that these compounds induce apoptosis via the mitochondrial pathway, with minimal effects on normal cells. This selectivity is attributed to the molecule's ability to modulate reactive oxygen species (ROS) levels in cancer cells, making it a candidate for further investigation in targeted cancer therapies.

From a synthetic chemistry perspective, advancements in the scalable production of 5-methylthiolane-2-carboxylic acid have also been reported. A 2023 Organic Process Research & Development paper detailed an optimized catalytic process for its synthesis, achieving high yields and enantiomeric purity. This methodological improvement is critical for enabling large-scale applications in drug development and industrial settings. Furthermore, computational studies have provided insights into the compound's reactivity, aiding in the rational design of derivatives with enhanced pharmacological properties.

In conclusion, 5-methylthiolane-2-carboxylic acid (CAS: 1206675-27-5) represents a multifaceted molecule with significant potential in chemical biology and medicine. Its applications span antimicrobial drug development, cancer therapy, and synthetic chemistry, supported by robust experimental and computational data. Future research should focus on translational studies to evaluate its efficacy and safety in preclinical models, as well as further optimization of its derivatives for clinical use. This compound exemplifies the intersection of chemistry and biology, offering a promising avenue for addressing unmet medical needs.